Cas no 433335-00-3 (tert-Butyl (tosylmethyl)carbamate)

• Product name: tert-Butyl (tosylmethyl)carbamate
• CAS No: 433335-00-3
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• MDL: MFCD09842844
• CID: 928905
• PubChem ID: 329761090

tert-Butyl (tosylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (tosylmethyl)carbamate
• N-Boc-(p-tosyl)methanamine, tert-Butyl tosylmethylcarbamate, (Toluene-4-sulfonylmethyl)carbamic acid, tert-butyl ester
• N-Boc-(p-tosyl)methanamine,tert-Butyl tosylmethylcarbamate
• N-Boc-(Tosyl)Methylamine
• tert-butyl N-[(4-methylphenyl)sulfonylmethyl]carbamate
• 433335-00-3
• (Toluene-4-sulfonylmethyl)carbamic acid
• SCHEMBL13201475
• tert-Butyl tosylmethylcarbamate
• DTXSID70436170
• N-BOC-(TOSYL)METHYLAMINE, 97%
• D87766
• tert-Butyl(tosylmethyl)carbamate
• TERT-BUTYL N-[(4-METHYLBENZENESULFONYL)METHYL]CARBAMATE
• N-Boc-(tosyl)methylamine,97%

• MDL： MFCD09842844
• Inchi： InChI=1S/2C13H19NO4S/c1-10-6-8-11(9-7-10)19(16,17)14(5)12(15)18-13(2,3)4;1-10-5-7-11(8-6-10)19(16,17)9-14-12(15)18-13(2,3)4/h6-9H,1-5H3;5-8H,9H2,1-4H3,(H,14,15)
• InChI Key： WJECUHBEAHRZPC-UHFFFAOYSA-N
• SMILES： CC1=CC=C(S(=O)(N(C(OC(C)(C)C)=O)C)=O)C=C1.CC1=CC=C(S(=O)(CNC(OC(C)(C)C)=O)=O)C=C1

Computed Properties

• Exact Mass: 285.10347926g/mol
• Monoisotopic Mass: 285.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Melting Point: 115-119 °C

tert-Butyl (tosylmethyl)carbamate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds